Cas no 25372-02-5 (1H-Imidazole,1-(3-bromophenyl)-)

1H-Imidazole,1-(3-bromophenyl)- structure
25372-02-5 structure
Product Name:1H-Imidazole,1-(3-bromophenyl)-
CAS No:25372-02-5
MF:C9H7BrN2
MW:223.069280862808
CID:285595
PubChem ID:312096
Update Time:2025-04-19

1H-Imidazole,1-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,1-(3-bromophenyl)-
    • 1-(3-BROMOPHENYL)IMIDAZOLE
    • 1-(3-bromophenyl)-1H-imidazole
    • 1-(3'-bromophenyl)imidazole
    • AC1L7KKW
    • N-(3-bromophenyl)imidazole
    • NSC220208
    • SureCN4818742
    • 25372-02-5
    • SCHEMBL4818742
    • 1-(3-Bromo-phenyl)-1H-imidazole
    • DTXSID20309961
    • FT-0720008
    • QUGKDYCNOGZPMO-UHFFFAOYSA-N
    • NSC-220208
    • MFCD20040448
    • DB-067385
    • G70173
    • MDL: MFCD20040448
    • Inchi: 1S/C9H7BrN2/c10-8-2-1-3-9(6-8)12-5-4-11-7-12/h1-7H
    • InChI Key: QUGKDYCNOGZPMO-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)N1C=NC=C1

Computed Properties

  • Exact Mass: 221.97931
  • Monoisotopic Mass: 221.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.5
  • Boiling Point: 336.9°C at 760 mmHg
  • Flash Point: 157.6°C
  • Refractive Index: 1.64
  • PSA: 17.82

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